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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of Butocarboxim-d3, a deuterated isotopologue of
the systemic insecticide Butocarboxim. As a Senior Application Scientist, this document is
crafted to move beyond a standard Safety Data Sheet (SDS) by integrating field-proven
insights and the causal logic behind experimental and safety protocols. The focus is on
empowering researchers to handle this compound with the highest degree of safety and
scientific rigor.

Introduction: The Role of Isotopic Labeling in
Pesticide Research

Isotopic labeling is a powerful technique used to trace the metabolic fate of molecules within
biological systems.[1] By replacing specific atoms with their heavier, stable isotopes, such as
deuterium (2H or D) for hydrogen (*H), we can track the parent compound and its metabolites
without altering the fundamental chemical properties of the molecule.[1] Butocarboxim-d3,
where three hydrogen atoms on the methylamino group have been replaced with deuterium,
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serves as a valuable tool for pharmacokinetic, metabolism, and environmental fate studies of
the parent insecticide, Butocarboxim.[2]

The primary advantage of using a stable isotope like deuterium is the absence of radioactivity,
which simplifies handling and disposal procedures compared to radiolabeled compounds.[3][4]
However, the subtle mass difference can influence reaction kinetics, a phenomenon known as
the Kinetic Isotope Effect (KIE), which can be leveraged to study reaction mechanisms.[5]

Compound Identification and Physicochemical
Properties

A clear understanding of the compound's identity and properties is fundamental to its safe
handling.
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Property

Value

Source

Chemical Name

3-(Methylthio)-2-butanone O-
[(methyl-d3-

amino)carbonylJoxime

[2]

Synonyms Co 755-d3, Drawin 755-d3 [2]
CAS Number 1795141-34-2 [2]
Molecular Formula C7H11D3N20:2S [2]
Molecular Weight 193.28 g/mol [2]
Not Available (assumed to be
Appearance o )
similar to Butocarboxim)
Storage 2-8°C Refrigerator [2]

Parent Compound

(Butocarboxim) Molecular C7H14N202S [6][7]
Formula

Parent Compound

(Butocarboxim) Molecular 190.26 g/mol [718]

Weight

Parent Compound

(Butocarboxim) Solubility

Highly soluble in water;
Soluble in most organic

solvents.

[°]

Parent Compound

(Butocarboxim) Stability

Stable at pH 5-7. Hydrolyzed

by strong acids and alkalis.

[6]1°]

Mechanism of Action and Toxicological Profile

Butocarboxim, and by extension Butocarboxim-d3, is a carbamate insecticide that functions
as a systemic and contact poison.[9] Its primary mode of action is the inhibition of the enzyme
acetylcholinesterase (AChE) in the nervous system.[6][9] This inhibition leads to the
accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of nerves and
eventual paralysis and death of the target insect.
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While Butocarboxim-d3 is a stable isotope and non-radioactive, its toxicological properties are
presumed to be identical to those of the parent compound. Therefore, all safety precautions
applicable to Butocarboxim must be followed.

Toxicological Summary of Butocarboxim:

Endpoint Observation Source

Moderately toxic to mammals if

Acute Oral Toxicity ingested. LD50 (oral, rat): 153 [819]
mg/kg.
o Toxic if absorbed through the
Acute Dermal Toxicity ) [10]
skin.
Acute Inhalation Toxicity Harmful if inhaled. [10]
Skin Irritation Causes skin irritation. [10][11]
Eye Irritation Causes serious eye irritation. [10][11]

e May cause an allergic skin
Sensitization _ [11]
reaction.

) o High alert for chronic toxicity in
Chronic Toxicity | [91[12]
mammals.

Highly toxic to birds and
Ecotoxicity moderately toxic to most [9]

aguatic life.

Experimental Workflow and Safe Handling Protocols

The following section details a typical experimental workflow for using Butocarboxim-d3 in a
research setting, emphasizing the integration of safety protocols at each step.

Experimental Design and Risk Assessment

Prior to any experimental work, a thorough risk assessment must be conducted. This involves
reviewing the toxicological data of Butocarboxim and establishing engineering controls,
personal protective equipment (PPE) requirements, and emergency procedures.
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Caption: Relationship between Butocarboxim's properties and required safety controls.

Conclusion

Butocarboxim-d3 is an invaluable tool for researchers in the fields of drug development,
toxicology, and environmental science. While its non-radioactive nature simplifies handling
compared to radiolabeled analogues, its inherent toxicity, identical to that of Butocarboxim,
necessitates a rigorous and well-documented safety protocol. By understanding the
compound's properties, implementing appropriate engineering and administrative controls, and
being prepared for emergencies, researchers can safely and effectively utilize Butocarboxim-
d3 to advance their scientific inquiries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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